Cas no 2172103-40-9 (5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole)

• Product Name: 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole
• CAS No: 2172103-40-9
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6440681
• PubChem ID: 165864999
• Update Time: 2025-05-19

5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole
• 2172103-40-9
• EN300-1478043

• Inchi： 1S/C14H19N3/c1-9-5-6-15-7-11(9)14-10(2)3-4-13-12(14)8-16-17-13/h3-4,8-9,11,15H,5-7H2,1-2H3,(H,16,17)
• InChI Key： WGIRJMBUKYLWPS-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C2=C(C)C=CC3=C2C=NN3)C1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole

5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole (CAS No. 2172103-40-9): A Comprehensive Overview

5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole (CAS No. 2172103-40-9) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This indazole derivative features a unique structural framework, combining a 5-methylindazole core with a 4-methylpiperidine substituent, which contributes to its potential pharmacological properties. Researchers are increasingly interested in this compound due to its promising applications in various therapeutic areas.

The molecular structure of 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole includes a fused bicyclic system with a nitrogen-rich heterocycle, making it an attractive scaffold for drug design. The presence of both methyl groups at the 5-position of the indazole ring and the 4-position of the piperidine moiety enhances its metabolic stability and bioavailability. These structural features are crucial for its interaction with biological targets, particularly in the central nervous system (CNS) and oncology-related pathways.

Recent studies have highlighted the potential of 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole as a key intermediate in the synthesis of small-molecule inhibitors. Its ability to modulate specific protein-protein interactions has made it a subject of interest in the development of targeted therapies. For instance, its structural similarity to known kinase inhibitors suggests potential applications in cancer research, where precision medicine is a growing trend.

In the context of current scientific trends, 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole aligns with the increasing demand for novel chemical entities (NCEs) in drug discovery. The compound's unique pharmacophore has been explored in virtual screening campaigns, leveraging artificial intelligence (AI) and machine learning (ML) tools to predict its binding affinity for various biological targets. This approach is particularly relevant given the rising interest in computational chemistry and AI-driven drug design.

The synthesis of 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have optimized these processes to achieve high yields and purity, which are critical for its use in preclinical studies. The compound's chemical stability and solubility profile further enhance its suitability for further development.

From a market perspective, the demand for 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole is expected to grow, driven by its potential applications in personalized medicine and orphan drug development. Pharmaceutical companies and academic institutions are actively investigating its therapeutic potential, particularly in areas such as neurodegenerative diseases and rare genetic disorders. This aligns with the broader industry shift toward patient-centric treatment strategies.

In summary, 5-methyl-4-(4-methylpiperidin-3-yl)-1H-indazole (CAS No. 2172103-40-9) represents a promising candidate for future drug development. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for innovative therapeutics. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing precision medicine and next-generation therapies.